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Compound of Interest

Compound Name: Catapol

Cat. No.: B15685556

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

catalpol in various mouse models based on preclinical research. The information is intended to

guide researchers in designing and conducting experiments to evaluate the therapeutic

potential of catalpol.

Catalpol, an iridoid glycoside extracted from the root of Rehmannia glutinosa, has

demonstrated a wide range of pharmacological activities, including neuroprotective, anti-

inflammatory, and anti-diabetic effects.[1][2][3] Its potential as a therapeutic agent is being

explored in numerous disease models.

Quantitative Data Summary
The following tables summarize the dosages and administration routes of catalpol used in

different mouse models as reported in the literature.

Table 1: Catalpol Dosage and Administration in Neurodegenerative Disease Models
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Mouse
Model

Strain
Administrat
ion Route

Dosage
Treatment
Duration

Key
Findings

Parkinson's

Disease

(MPTP-

induced)

C57BL/6
Intraperitonea

l
15 mg/kg/day

3 days pre-

treatment, 5

days co-

treatment, 6

days post-

treatment

Mitigated loss

of

dopaminergic

neurons,

inhibited

oxidative

stress and

neuroinflamm

ation.[3][4]

Parkinson's

Disease

(MPTP-

induced)

C57BL/6 Oral Not specified 8 weeks

Improved

locomotor

ability and

elevated

striatal

dopamine

levels.[5]

Parkinson's

Disease

(MPTP-

induced)

C57BL/6 Not specified 15 mg/kg

12 hours

before and

during 7 days

of MPTP

treatment

Blocked

tyrosine

hydroxylase-

positive cell

loss.[6]

Aging (D-

galactose-

induced)

Not specified Not specified
2.5, 5, 10

mg/kg
2 weeks

Prevented

mitochondrial

dysfunction.

[7]

Table 2: Catalpol Dosage and Administration in Metabolic Disease Models
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Mouse
Model

Strain
Administrat
ion Route

Dosage
Treatment
Duration

Key
Findings

Atheroscleros

is (ApoE-/-)
ApoE-/- Oral 20 mg/kg/day Not specified

Decreased

pro-

inflammatory

cytokines and

increased

anti-

inflammatory

cytokines.[1]

Atheroscleros

is (LDLr-/-)
LDLr-/- Oral

100–200

mg/kg/day
Not specified

Upregulated

anti-apoptotic

protein Bcl-2

and

downregulate

d apoptotic

proteins.[1]

Type 2

Diabetes

(db/db)

db/db Oral
40, 80, 120,

160 mg/kg
4 weeks

Reduced

fasting blood

glucose and

improved

glucose

tolerance.[8]

[9]

Type 2

Diabetes

(HFD/STZ-

induced)

Not specified Oral
100–200

mg/kg/day
4 weeks

Reduced

blood glucose

and

ameliorated

hepatic

insulin

resistance.[8]
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Hyperglycemi

a (STZ-

induced)

Kunming Oral
5, 10, 20

mg/kg/day
3 weeks

Ameliorated

depressive-

like behavior.

[10]

Table 3: Catalpol Dosage and Administration in Inflammatory and Injury Models
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Mouse
Model

Strain
Administrat
ion Route

Dosage
Treatment
Duration

Key
Findings

Acute Liver

Injury

(LPS/D-gal-

induced)

Balb/c
Intraperitonea

l

2.5, 5, 10

mg/kg

1 hour before

LPS/D-gal

Increased

survival rate,

reduced liver

enzymes,

and inhibited

inflammation.

[11]

Chronic

Kidney

Disease

(Adenine-

induced)

BALB/c Oral 5 mg/kg

4 weeks

(daily, except

weekends)

Ameliorated

kidney injury

by reducing

inflammation

and oxidative

stress.[12]

[13]

Spinal Cord

Injury
Not specified Gavage

10 and 60

mg/kg

Once a day

for 28 days

Improved

recovery and

reduced

apoptosis,

oxidative

stress, and

inflammation.

[14]

Experimental

Autoimmune

Encephalomy

elitis (EAE)

Not specified
Intragastric

gavage
40 mg/kg

Daily for 40

days

Alleviated

neuroinflamm

ation and

demyelination

.[15]
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Inflammatory

Pain (CFA-

induced)

Not specified Intrathecal
50, 100, 200

μg
Single dose

Reduced

mechanical

allodynia and

thermal

hyperalgesia.

[16]

Acute Focal

Ischemic

Stroke

(MCAO)

Not specified Intragastric
15, 30, 60

mg/kg
Not specified

Decreased

infarct size.

[17]

Acute Focal

Ischemic

Stroke

(MCAO)

Not specified
Intraperitonea

l

1, 5, 10

mg/kg
Not specified

Decreased

infarct size.

[17]

Acute

Cerebral

Ischemia

(MCAO)

Rat Intranasal Not specified Not specified

Reduced

neurological

dysfunction

and infarct

volume.[18]

[19]

Experimental Protocols
The following are detailed methodologies for common administration routes of catalpol in

mouse models.

Protocol 1: Oral Gavage (p.o.) Administration
Oral gavage is a common method for administering precise doses of catalpol.[2][5][8][9][10][12]

[13][15]

Materials:

Catalpol powder

Vehicle (e.g., sterile saline, PBS, or distilled water)
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Animal balance

Vortex mixer or sonicator

Gavage needles (flexible or rigid, appropriate size for mice)

Syringes (1 mL)

Procedure:

Preparation of Catalpol Solution:

Calculate the required amount of catalpol based on the desired dose (e.g., mg/kg) and the

body weight of the mice.

Dissolve the catalpol powder in the chosen vehicle. Ensure complete dissolution, using a

vortex mixer or sonicator if necessary. The final concentration should allow for an

appropriate administration volume (typically 5-10 mL/kg for mice).

Animal Handling and Dosing:

Weigh the mouse to determine the exact volume of catalpol solution to be administered.

Gently restrain the mouse, ensuring a firm but not restrictive grip to prevent injury.

Insert the gavage needle carefully into the mouth, passing it over the tongue towards the

esophagus.

Slowly administer the solution. If any resistance is met, or if the animal shows signs of

distress, withdraw the needle immediately.

Monitor the animal for a short period after administration to ensure there are no adverse

reactions.

Protocol 2: Intraperitoneal (i.p.) Injection
Intraperitoneal injection is another frequently used route for systemic administration of catalpol.

[1][3][4][11][17]

Methodological & Application
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Materials:

Catalpol solution (prepared as in Protocol 1)

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)

Procedure:

Animal Restraint:

Properly restrain the mouse to expose the abdominal area.

Injection:

Locate the injection site in the lower quadrant of the abdomen, avoiding the midline to

prevent damage to the bladder or cecum.

Insert the needle at a 15-20 degree angle.

Aspirate slightly to ensure no blood or fluid is drawn, confirming the needle is in the

peritoneal cavity.

Slowly inject the catalpol solution.

Withdraw the needle and return the mouse to its cage.

Monitor for any signs of discomfort or adverse effects.

Signaling Pathways and Experimental Workflow
The therapeutic effects of catalpol are mediated through various signaling pathways. The

diagrams below illustrate some of the key pathways and a general experimental workflow for

studying catalpol in mouse models.

Signaling Pathway Diagrams
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Caption: Catalpol's neuroprotective mechanism in a Parkinson's disease model.[3][4]
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Caption: Catalpol's anti-inflammatory mechanism via SIRT1, NF-κB, and MAPK pathways.[1]

Experimental Workflow Diagram
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Caption: A general experimental workflow for evaluating catalpol in mouse models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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